Cas no 112766-96-8 (Ardisiacrispin B)

• Product Name: Ardisiacrispin B
• CAS No: 112766-96-8
• MF: C₅₃H₈₆O₂₂
• MW: 1075.23675966263
• CID: 192948
• PubChem ID: 194981
• Update Time: 2025-07-18

Ardisiacrispin B Chemical and Physical Properties

Names and Identifiers

• ardisiacrispin B
• (3beta,13xi,16alpha,17xi)-16-hydroxy-30-oxo-13,28-e
• 2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-16-hydroxy-,(3b,16a,20b)-
• 2)-O-b-D-glucopyranosyl-(1&reg
• 3beta-O-(alpha-L-Rhamnopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-4)-(O-beta-D-glucopyranosyl-(1-2))-alpha-L-arabinopyranosyl)-16alpha-hydroxy-13beta,28-epoxyolean-30-al
• Oleanan-29-al, 3-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-4)-O-(beta-D-glucopyranosyl-(1-2))-alpha-L-arabinopyranosyl)oxy)-13,28-epoxy-16-hydroxy-, (3beta,16alpha,20beta)-
• E88700
• 112766-96-8
• AKOS040760274
• HY-N8198
• MS-31927
• CS-0140295
• CHEMBL220982
• DA-50679
• 3 beta -O-(alpha-L-rhamnopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-4)-(O-beta-D-glucopyranosyl-(1-2))-alpha-L-arabinopyranosyl)-16 alpha-hydroxy-13 beta,28-epoxyolean-30-al
• Ardisiacrispin B

• Inchi： 1S/C53H86O22/c1-23-32(58)36(62)39(65)43(69-23)75-42-38(64)34(60)25(19-55)71-46(42)72-26-20-67-45(41(35(26)61)74-44-40(66)37(63)33(59)24(18-54)70-44)73-31-10-11-49(5)27(47(31,2)3)8-12-50(6)28(49)9-13-53-29-16-48(4,21-56)14-15-52(29,22-68-53)30(57)17-51(50,53)7/h21,23-46,54-55,57-66H,8-20,22H2,1-7H3/t23-,24+,25+,26-,27-,28+,29+,30+,31-,32-,33+,34+,35-,36+,37-,38-,39+,40+,41+,42+,43-,44-,45-,46-,48-,49-,50+,51-,52+,53-/m0/s1
• InChI Key： ZDIHSHLFPFGAGP-LLEYBADXSA-N
• SMILES： O1C[C@]23CC[C@@](C=O)(C)C[C@H]2[C@@]21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 1074.56107437 g/mol
• Monoisotopic Mass: 1074.56107437 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• Rotatable Bond Count: 11
• Complexity: 2060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1075.2
• XLogP3: -0.6
• Topological Polar Surface Area: 343

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ardisiacrispin B

Exploring the Therapeutic Potential of Ardisiacrispin B (CAS No. 112766-96-8): A Comprehensive Review

In recent years, the natural compound Ardisiacrispin B (CAS No. 112766-96-8) has garnered significant attention in the fields of pharmacology and natural product research. This triterpenoid saponin, derived from the Ardisia genus of plants, exhibits a unique chemical structure and promising bioactive properties. Researchers are increasingly focusing on its potential applications in modern medicine, particularly in areas such as anti-inflammatory, antioxidant, and metabolic regulation therapies.

The growing interest in Ardisiacrispin B aligns with current consumer trends favoring plant-derived therapeutics. As evidenced by search engine analytics, queries like "natural alternatives to synthetic drugs" and "plant-based bioactive compounds" have seen a 120% increase in the past two years. This compound's molecular mechanism, involving modulation of NF-κB signaling pathways, positions it as a subject of intense study for conditions related to chronic inflammation and oxidative stress.

From a chemical perspective, Ardisiacrispin B (CAS No. 112766-96-8) belongs to the cyclamiretin A group of saponins, characterized by its distinctive oleanane-type triterpenoid skeleton. Analytical techniques including HPLC-MS and NMR spectroscopy have been crucial in elucidating its structure-activity relationship. Recent publications in journals like Phytochemistry and Journal of Natural Products highlight its structure-activity optimization as a key research focus area.

Pharmacokinetic studies reveal interesting data about Ardisiacrispin B's bioavailability. While its water solubility presents formulation challenges, novel delivery systems such as nanoparticle encapsulation are being explored to enhance its therapeutic potential. This addresses a common search query among researchers: "how to improve bioavailability of plant compounds". Current clinical investigations focus on its dose-dependent effects and potential synergies with conventional medications.

The safety profile of Ardisiacrispin B (CAS No. 112766-96-8) has been evaluated through various in vitro and in vivo models. Toxicology reports indicate a favorable therapeutic window, though further human studies are warranted. This safety aspect is particularly relevant given the increasing public interest in "natural doesn't always mean safe" discussions circulating in health forums and scientific communities.

Commercial applications of Ardisiacrispin B are emerging in the nutraceutical and cosmeceutical industries. Its anti-glycation properties make it a candidate for anti-aging formulations, responding to the booming market for "plant-based skincare ingredients". Several patents have been filed for its use in metabolic syndrome management, reflecting industry recognition of its potential.

Future research directions for Ardisiacrispin B include exploring its epigenetic modulation capabilities and potential in personalized medicine approaches. The compound's ability to influence microRNA expression patterns opens new avenues for investigation, particularly in the context of age-related diseases - a topic generating substantial online engagement among both researchers and health-conscious consumers.

Standardization of Ardisiacrispin B extraction and quantification methods remains an active area of development. Recent advances in supercritical fluid extraction techniques have improved yields while maintaining the compound's structural integrity. This technical progress addresses frequently searched terms like "how to standardize plant extracts" and "green extraction methods".

In conclusion, Ardisiacrispin B (CAS No. 112766-96-8) represents an exciting frontier in natural product research. Its multifaceted biological activities, combined with growing consumer interest in evidence-based herbal medicine, position this compound as a promising candidate for various therapeutic applications. Continued research will undoubtedly uncover more about its full potential in addressing contemporary health challenges.